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Compound of Interest

Compound Name:
2-(3-

Methylbenzenesulfonyl)ethan-1-ol

CAS No.: 35847-96-2

Cat. No.: B3059492

Get Quote

Executive Summary
As a Senior Application Scientist, my objective is to bridge the gap between regulatory

compliance and bench-top execution. This whitepaper serves as an advanced, highly technical

Safety Data Sheet (SDS) and application guide for 2-(3-Methylbenzenesulfonyl)ethan-1-ol
(CAS: 35847-96-2)[1].

While empirical toxicological data for this specific meta-isomer is sparse in standard databases,

we can construct a highly reliable, self-validating safety and application framework by analyzing

its structural causality. By extrapolating validated data from its heavily characterized structural

analog, 2-(p-Tolylsulfonyl)ethanol (CAS: 22381-54-0), this guide provides researchers and drug

development professionals with the mechanistic insights required for safe handling and

advanced synthetic applications.

Physicochemical Profiling & Structural Causality
Understanding the behavior of 2-(3-Methylbenzenesulfonyl)ethan-1-ol requires analyzing its

three core functional moieties:
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Primary Alcohol (-OH): Provides nucleophilic character, making it an excellent substrate for

esterification.

Sulfonyl Group (-SO₂-): A highly electron-withdrawing group. By withdrawing electron density

through induction, it drastically increases the acidity of the adjacent

-protons.

m-Tolyl Ring: Imparts significant lipophilicity to the molecule, dictating its solubility profile and

enhancing its ability to penetrate dermal barriers.

Table 1: Extrapolated Physicochemical Properties
Data extrapolated from the structural analog 2-(p-Tolylsulfonyl)ethanol[2].

Property Value
Structural Causality /
Relevance

Molecular Weight 200.25 g/mol

Dictates stoichiometric

calculations for reagent

loading.

Physical State Solid (Crystalline)

Driven by intermolecular

hydrogen bonding from the

terminal -OH group[2].

Melting Point 50–56 °C

Low melting point requires mild

heating for solvent-free melt-

phase reactions.

Boiling Point 178–181 °C (0.2 mmHg)

High boiling point is a direct

result of the highly polar

sulfonyl group.

Solubility Soluble in EtOAc, DCM

The lipophilic m-tolyl ring

dominates the molecule's

overall polarity profile[2].
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Toxicological Framework & Exposure Controls (The
"SDS" Core)
The hazards associated with sulfonyl ethanols are not arbitrary; they are a direct consequence

of their chemical reactivity. The electrophilic nature of the sulfonyl group allows it to interact

with nucleophilic residues in biological tissues (such as epidermal proteins), which manifests as

irritation[3].

Table 2: GHS Hazard Classification & Mitigation
Hazard Code Description Mechanistic Cause

Precautionary
Protocol

H302 Harmful if swallowed

Systemic toxicity upon

hepatic metabolization

of the sulfonyl moiety.

P264, P270: Wash

hands thoroughly; do

not eat/drink in the

laboratory.

H315 Causes skin irritation

Electrophilic

interactions with

nucleophilic proteins;

enhanced by

lipophilicity[3].

P280: Wear nitrile

gloves (min 0.11mm

thickness) and a

standard lab coat.

H319
Causes serious eye

irritation

Rapid osmotic and pH

disruption in the

sensitive aqueous

ocular environment.

P305+P351+P338:

Flush eyes

immediately; wear

tight-fitting safety

goggles.

H335
May cause respiratory

irritation

Inhalation of fine

crystalline dust

disrupts delicate

mucosal membranes.

P261, P271: Handle

powder strictly within

a certified, actively

venting fume hood.

Emergency Response Pathway
To ensure laboratory safety, the following self-validating emergency response workflow must be

adhered to in the event of accidental exposure.
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Fig 1: Emergency response and mitigation pathway for accidental exposure to sulfonyl ethanol.

Application Workflows in Drug Development
In advanced organic synthesis and drug development, 2-(arylsulfonyl)ethanols are

exceptionally valuable as protecting groups for carboxylic acids and phosphates. The resulting

2-(arylsulfonyl)ethyl esters are highly stable to acidic conditions, making them ideal for complex

multi-step syntheses.

Crucially, they can be cleanly cleaved via an E1cB β-elimination using mild, non-nucleophilic

bases (e.g., DBU or piperidine). This is possible because the sulfonyl group sufficiently acidifies

the

-protons to allow for easy deprotonation.

Step-by-Step Methodology: Carboxylic Acid Protection
& Deprotection
Phase 1: Protection via Steglich Esterification
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Preparation: In an oven-dried, argon-purged 50 mL round-bottom flask, dissolve 1.0 eq of the

target carboxylic acid in anhydrous dichloromethane (DCM) to a 0.2 M concentration.

Causality: An argon atmosphere is critical to prevent ambient moisture from hydrolyzing

the highly reactive O-acylisourea intermediate formed in the next step.

Activation: Add 1.1 eq of EDC·HCl and 0.1 eq of 4-Dimethylaminopyridine (DMAP). Stir at 0

°C for 15 minutes.

Causality: EDC is specifically chosen over DCC because the resulting urea byproduct is

water-soluble, streamlining downstream aqueous work-up. DMAP acts as a highly efficient

acyl transfer catalyst.

Coupling: Slowly add 1.05 eq of 2-(3-Methylbenzenesulfonyl)ethan-1-ol. Allow the reaction

to warm to room temperature and stir for 4 hours.

Work-up: Quench with saturated aqueous NH₄Cl. Extract with DCM (3x). Wash the

combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under

reduced pressure.

Phase 2: E1cB β-Elimination Deprotection

Activation: Dissolve the protected ester intermediate in a polar aprotic solvent (e.g., THF) at

room temperature.

Elimination: Add 1.5 eq of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). Stir for 2 hours.

Causality: DBU is a sterically hindered, non-nucleophilic base. It selectively deprotonates

the highly acidic

-protons adjacent to the sulfonyl group without attacking the ester carbonyl, triggering a
rapid and clean E1cB elimination.

Isolation: The reaction yields the free carboxylic acid and the volatile byproduct m-tolyl vinyl

sulfone, which is easily separated via standard silica gel flash chromatography.
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Fig 2: Protection and E1cB β-elimination deprotection workflow using the m-tolylsulfonyl

alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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